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Compound of Interest

Compound Name: N-Cyclohexylmaleimide

Cat. No.: B155184

An In-depth Technical Guide to N-Cyclohexylmaleimide

This guide provides an overview of the chemical properties of N-Cyclohexylmaleimide,
tailored for researchers, scientists, and professionals in drug development.

Core Chemical Information

Chemical Formula: C10H13NO2[1][2][3]
IUPAC Name: 1-cyclohexyl-1H-pyrrole-2,5-dione[4]

Physicochemical Data

A summary of key quantitative data for N-Cyclohexylmaleimide is presented below for easy
reference and comparison.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b155184?utm_src=pdf-interest
https://www.benchchem.com/product/b155184?utm_src=pdf-body
https://www.benchchem.com/product/b155184?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_US_CB7215207.aspx
https://www.scbt.com/p/n-cyclohexylmaleimide-1631-25-0
https://www.shokubai.co.jp/en/products/detail/imilex-c/
https://www.3wpharm.com/product/25357.html
https://www.benchchem.com/product/b155184?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155184?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Weight 179.22 g/mol [1112]
Melting Point 89-91 °C [1]
Boiling Point 132 °C at 17 mmHg [1]
Density 1.226 + 0.06 g/cm3 (Predicted) [1]
Water Solubility 260 mg/L at 25 °C [1]

logP 2.57 at 23 °C [1]

Synthesis and Reaction Pathway

The following diagram illustrates a generalized synthetic pathway for N-Cyclohexylmaleimide,
starting from maleic anhydride and cyclohexylamine. This reaction is a common method for the
formation of N-substituted maleimides.

Maleic Anhydride

| S
. . \ ) - . N

Maleamic Acid Intermediate Dehydration (Heat) N-Cyclohexylmaleimide ittt SRV

N R4

Cyclohexylamine

Click to download full resolution via product page

Caption: Synthesis of N-Cyclohexylmaleimide from Maleic Anhydride and Cyclohexylamine.

Experimental Protocol: General Synthesis of N-
Cyclohexylmaleimide

This section details a generalized experimental protocol for the synthesis of N-
Cyclohexylmaleimide.

Materials:
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e Maleic anhydride

e Cyclohexylamine

o Acetic anhydride

e Sodium acetate

 Diethyl ether

» Glacial acetic acid

Procedure:

o Dissolve maleic anhydride in glacial acetic acid.

o Slowly add cyclohexylamine to the solution while stirring. An exothermic reaction will occur,
forming the maleamic acid intermediate.

» To the resulting solution, add acetic anhydride and a catalytic amount of sodium acetate.
o Heat the mixture under reflux for several hours to induce cyclodehydration.

 After cooling, pour the reaction mixture into ice-water to precipitate the crude N-
Cyclohexylmaleimide.

« Filter the precipitate, wash with cold water, and dry.

o Recrystallize the crude product from a suitable solvent, such as ethanol or a mixture of
hexane and ethyl acetate, to obtain pure N-Cyclohexylmaleimide.

The workflow for this experimental protocol is visualized below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1631-25-0 CAS MSDS (N-Cyclohexylmaleimide) Melting Point Boiling Point Density CAS
Chemical Properties [chemicalbook.com]

2. scbt.com [scbt.com]

3. N-cyclohexylmaleimide: IMILEX™-C | Products | NIPPON SHOKUBAI [shokubai.co.jp]

4. N-cyclohexylmaleimide - CAS:1631-25-0 - Sunway Pharm Ltd [3wpharm.com]

To cite this document: BenchChem. [N-Cyclohexylmaleimide chemical formula and IUPAC
name]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b155184#n-cyclohexylmaleimide-chemical-formula-
and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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